Cas no 1804633-19-9 (2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804633-19-9
• MF: C₈H₃F₅INO₃
• MW: 383.010812044144
• CID: 4838058
• Update Time: 2025-06-09

2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3F5INO3/c9-6(10)5-4(14)3(18-8(11,12)13)1-2(15-5)7(16)17/h1,6H,(H,16,17)
• InChI Key： AQKSIFNSPILLJQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)O)N=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804633-19-9)

2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by its CAS number 1804633-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple fluorinated substituents, including a difluoromethyl group and a trifluoromethoxy group, alongside an iodine atom at the 3-position and a carboxylic acid moiety at the 6-position, endows this molecule with unique chemical properties that make it particularly valuable for synthetic applications.

The structural features of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid contribute to its reactivity and utility in various chemical transformations. The difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the trifluoromethoxy group can influence electronic properties and interactions with biological targets. The iodo substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are essential in constructing complex molecular architectures. Additionally, the carboxylic acid functionality allows for derivatization into esters, amides, or other pharmacophores, broadening its applications in drug discovery.

In recent years, this compound has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of interest is its potential as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. The fluorinated pyridine core has been shown to improve binding affinity to kinase active sites, making it an attractive scaffold for drug design. For instance, researchers have utilized derivatives of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid to develop small-molecule inhibitors that target specific kinases involved in tumor growth and progression.

Another emerging application of this compound lies in the field of antiviral research. The unique electronic properties imparted by the fluorinated groups can modulate interactions with viral proteases and polymerases, thereby inhibiting viral replication. Preliminary studies have demonstrated that certain analogs of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid exhibit promising antiviral activity against RNA viruses. These findings highlight the compound's potential as a lead candidate for further optimization into antiviral drugs, particularly in the context of emerging infectious diseases.

The synthetic utility of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid has also been leveraged in the development of agrochemicals. Fluoro-substituted compounds are well-documented for their enhanced pesticidal and herbicidal properties due to their improved bioavailability and resistance to degradation. Researchers have synthesized novel pyridine-based agrochemicals derived from this compound that demonstrate efficacy against resistant weed species while maintaining low environmental toxicity. This underscores the versatility of CAS No. 1804633-19-9 as a precursor in both pharmaceutical and agrochemical applications.

The chemical synthesis of 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid presents both challenges and opportunities for chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also contribute to the broader toolbox of organic synthesis techniques used in drug discovery.

From a medicinal chemistry perspective, the structural motifs present in 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid offer a rich scaffold for structure-based drug design. Computational modeling studies have been conducted to understand how modifications at different positions of the pyridine ring can influence binding affinity and selectivity for biological targets. These insights have guided the design of next-generation compounds with improved pharmacokinetic profiles and reduced off-target effects. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to rapidly screen large libraries of compounds for potential therapeutic candidates.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to modulate physicochemical properties such as lipophilicity, solubility, and metabolic stability makes them indispensable in drug design. The presence of both difluoromethyl and trifluoromethoxy groups in CAS No. 1804633-19-9 exemplifies how strategic fluorination can enhance drug-like characteristics. This has led to increased interest in developing new synthetic routes for fluorinated pyridines, ensuring a sustainable supply chain for researchers working on next-generation therapeutics.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804633-19-9) represents a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for further derivatization into biologically active compounds targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this will remain at the forefront of drug discovery efforts worldwide.